Cas no 40613-68-1 ( )

  structure
  structure
Product Name: 
CAS No:40613-68-1
MF:C8H12O6
MW:204.177283287048
CID:925968
PubChem ID:315264
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-(1,2-dihydroxyethyl)-3,4-dimethoxy-2H-furan-5-one
    • 2,3-di-O-methyl-L-ascorbic acid
    • 2,3-O-dimethyl-L-ascorbic acid
    • 5-(1,2-dihydroxyethyl)-3,4-dimethoxy-5H-furan-2-one
    • AC1L7RBW
    • CHEMBL46084
    • CTK1D7500
    • Lg-threo-4,5,6-trihydroxy-2,3-dimethoxy-hex-2c-enoic acid-4-lactone
    • Lg-threo-4,5,6-Trihydroxy-2,3-dimethoxy-hex-2c-ensaeure-4-lacton
    • NSC239981
    • NSC-239981
    • AKOS004902921
    • DTXSID20311180
    • 5-(1,2-Dihydroxyethyl)-3,4-dimethoxyfuran-2(5H)-one
    • 40613-68-1
    •  
    • Inchi: 1S/C8H12O6/c1-12-6-5(4(10)3-9)14-8(11)7(6)13-2/h4-5,9-10H,3H2,1-2H3
    • InChI Key: PLFZSHMRIUGRDH-UHFFFAOYSA-N
    • SMILES: O1C(C(=C(C1C(CO)O)OC)OC)=O

Computed Properties

  • Exact Mass: 204.06336
  • Monoisotopic Mass: 204.06338810g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 85.2Ų

Experimental Properties

  • PSA: 85.22
  • LogP: -1.23060
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